Cas no 2228712-32-9 (tert-butyl N-{2-amino-3-2-(dimethylamino)-4-fluorophenylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-2-(dimethylamino)-4-fluorophenylpropyl}carbamate
• CAS No: 2228712-32-9
• MF: C₁₆H₂₆FN₃O₂
• MW: 311.394947528839
• CID: 6452855
• PubChem ID: 165620241
• Update Time: 2025-06-14

tert-butyl N-{2-amino-3-2-(dimethylamino)-4-fluorophenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-2-(dimethylamino)-4-fluorophenylpropyl}carbamate
• 2228712-32-9
• tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate
• EN300-1900224

• Inchi： 1S/C16H26FN3O2/c1-16(2,3)22-15(21)19-10-13(18)8-11-6-7-12(17)9-14(11)20(4)5/h6-7,9,13H,8,10,18H2,1-5H3,(H,19,21)
• InChI Key： PURUEFWUCBFGPX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 311.20090524g/mol
• Monoisotopic Mass: 311.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{2-amino-3-2-(dimethylamino)-4-fluorophenylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate (CAS No. 2228712-32-9)

tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate (CAS No. 2228712-32-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butyl carbamate protecting group and the dimethylamino-fluorophenyl moiety, make it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in modulating neurotransmitter pathways and enzyme inhibition studies.

The compound's CAS number 2228712-32-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Recent trends in organic chemistry highlight a growing interest in fluorinated aromatic compounds, with 4-fluorophenyl derivatives gaining attention for their enhanced metabolic stability and binding affinity in medicinal chemistry. This aligns with the rising demand for targeted drug delivery systems and small-molecule therapeutics, where tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate plays a pivotal role.

From a synthetic perspective, the carbamate protection strategy in this molecule is noteworthy. The tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide synthesis, safeguarding the primary amine functionality during multi-step reactions. This feature is frequently queried in academic forums, reflecting its importance in solid-phase peptide synthesis (SPPS) and fragment-based drug design. Additionally, the dimethylamino substituent introduces basicity, which can influence solubility and intermolecular interactions—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies.

Analytical characterization of CAS 2228712-32-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for verifying purity and structural integrity, especially given the compound's application in high-throughput screening (HTS) platforms. Recent publications emphasize the need for reproducible synthetic protocols, driving searches for optimized reaction conditions involving this intermediate.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for synthesizing tert-butyl carbamate derivatives. Solvent-free reactions and catalytic methods are gaining traction, addressing concerns about sustainable chemical manufacturing. This aligns with broader industry shifts toward Environmental, Social, and Governance (ESG) compliance, making 2228712-32-9 a candidate for innovation in benign-by-design methodologies.

The pharmacological potential of tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate is another area of intense exploration. Its structural motifs resemble those found in CNS-active compounds, sparking interest in neurological disorder research. Online queries often link this compound to dopamine receptor ligands and serotonin reuptake inhibitors, underscoring its versatility in neuropharmacology.

Regulatory compliance is a recurring theme in discussions about CAS 2228712-32-9. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Laboratories prioritize risk assessment tools and chemical compatibility matrices when working with such intermediates, reflecting the industry's focus on occupational health and safety (OHS) standards.

In summary, tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-fluorophenyl]propyl}carbamate (CAS No. 2228712-32-9) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from peptide synthesis to drug discovery—ensure its continued relevance in scientific literature and industrial workflows. As research trends evolve, this compound remains a subject of keen interest for its potential to address unmet medical needs and advance precision medicine initiatives.